2-{[3-(pentanoylamino)benzoyl]amino}benzoic acid

• IUPAC Name: 2-[[3-(pentanoylamino)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C19H20N2O4/c1-2-3-11-17(22)20-14-8-6-7-13(12-14)18(23)21-16-10-5-4-9-15(16)19(24)25/h4-10,12H,2-3,11H2,1H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key: AMAKPQJFDNUCFH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C19H20N2O4
• DSSTOX Substance ID: DTXSID601220762
• Molecular Weight: 340.4 g/mol
• CAS RN: 305358-63-8

Description

2-{[3-(pentanoylamino)benzoyl]amino}benzoic acid, commonly known as PBAB, is a synthetic compound that has gained significant attention in the field of biomedical research due to its potential therapeutic applications. PBAB belongs to the class of benzamides, which are known to exhibit anti-inflammatory, analgesic, and antipyretic properties.

Scientific Research Applications

PBAB has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory and analgesic properties in animal models of inflammatory pain. PBAB has also been investigated for its potential use in cancer therapy, as it has been found to inhibit the growth of cancer cells in vitro. In addition, PBAB has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of PBAB is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. PBAB has also been shown to modulate the activity of ion channels involved in pain perception, such as TRPV1 and Nav1.7. Additionally, PBAB has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
PBAB has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as IL-6 and TNF-α, in animal models of inflammation. PBAB has also been shown to reduce the activation of microglia, which are involved in neuroinflammation. In addition, PBAB has been found to inhibit the growth and migration of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

PBAB has several advantages for use in lab experiments. It is a synthetic compound, which means that its purity and concentration can be precisely controlled. PBAB is also stable under physiological conditions, making it suitable for in vitro and in vivo experiments. However, PBAB has some limitations as well. It has poor water solubility, which can limit its use in certain experiments. Additionally, PBAB has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on PBAB. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. PBAB has been shown to have neuroprotective effects in animal models of these diseases, and further studies are needed to determine its efficacy in humans. Another area of interest is its potential use in cancer therapy. PBAB has been found to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its efficacy in animal models and humans. Finally, PBAB's mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.
In conclusion, PBAB is a synthetic compound that has shown promising therapeutic potential in various diseases. Its anti-inflammatory, analgesic, and antipyretic properties make it a potential candidate for the treatment of inflammatory and pain-related disorders. PBAB's neuroprotective and anticancer effects also make it an interesting compound for further research. However, more studies are needed to determine its safety and efficacy in humans and to elucidate its mechanism of action.

Synthesis Methods

PBAB can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the condensation of 3-aminobenzoic acid with pentanoyl chloride to form N-pentanoyl-3-aminobenzoic acid, which is then coupled with 3-aminobenzoyl chloride to obtain PBAB. The purity of PBAB can be improved using column chromatography or recrystallization.